![molecular formula C18H15N5O5 B2387115 N-((3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-5-(furan-2-yl)isoxazole-3-carboxamide CAS No. 1904410-96-3](/img/structure/B2387115.png)
N-((3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-5-(furan-2-yl)isoxazole-3-carboxamide
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Description
N-((3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-5-(furan-2-yl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C18H15N5O5 and its molecular weight is 381.348. The purity is usually 95%.
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Scientific Research Applications
1. Energetic Materials Synthesis
Compounds based on 1,2,4-oxadiazole rings, similar to the one described, have been synthesized and characterized for their potential as insensitive energetic materials. These compounds demonstrate moderate thermal stabilities and are insensitive towards impact and friction, making them superior to traditional energetic materials like TNT in certain aspects (Yu et al., 2017).
2. Antimicrobial Activity
Derivatives of furan and 1,2,4-triazole, closely related to the structure , have been synthesized and evaluated for their antimicrobial activities. These compounds displayed activity against tested microorganisms, indicating their potential use in developing new antimicrobial agents (Başoğlu et al., 2013).
3. Therapeutic Potential
Oxadiazole and furadiazole-containing compounds, including structures similar to the queried compound, have shown a broad range of chemical and biological properties. These properties include antibacterial, anti-mycobacterial, antitumor, anti-viral, and antioxidant activities. The versatility of these compounds underscores their significant therapeutic potential (Siwach & Verma, 2020).
4. Antidiabetic Screening
Novel derivatives featuring 1,3,4-oxadiazole moieties have been synthesized and screened for their antidiabetic activities. Through in vitro assays, some of these compounds exhibited significant α-amylase inhibition, suggesting potential applications in managing diabetes (Lalpara et al., 2021).
5. Antiplasmodial Activities
Acyl derivatives of furazanes, closely related to the target molecule's structure, have been explored for their antiplasmodial activities against Plasmodium falciparum strains. These compounds have shown promising results, indicating potential applications in malaria treatment (Hermann et al., 2021).
properties
IUPAC Name |
N-[[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl]-5-(furan-2-yl)-1,2-oxazole-3-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15N5O5/c1-2-25-15-6-5-11(9-19-15)17-21-16(28-23-17)10-20-18(24)12-8-14(27-22-12)13-4-3-7-26-13/h3-9H,2,10H2,1H3,(H,20,24) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZRRGDNIWDUBZOF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=NC=C(C=C1)C2=NOC(=N2)CNC(=O)C3=NOC(=C3)C4=CC=CO4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15N5O5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.